Cas no 13702-58-4 (3,4,6-Trimethyl-3-cyclohexenylcarbaldehyd)

3,4,6-Trimethyl-3-cyclohexenylcarbaldehyd Properties

Names and Identifiers

• 3,4,6-Trimethyl-3-cyclohexene-1-carboxaldehyde
• 3,4,6-Trimethyl-3-cyclohexenylcarbaldehyd
• 1.2.5-Trimethyl-4-formyl-cyclohexen-(1)
• 2,4,5-Trimethyl-1,2,3,6-tetrahydro-benzaldehyd
• 2,4,5-Trimethyl-cyclohexen-(4)-carbaldehyd-(1)
• 2.4.5-Trimethyl-Δ4-tetrahydro-benzaldehyd
• 3,4,6-Trimethyl-cyclohex-3-encarbaldehyd
• 3,4,6-trimethyl-cyclohex-3-enecarbaldehyde
• SCHEMBL23004956
• MFCD01002088
• 13702-58-4
• T71740
• T3200
• 3,4,6-trimethylcyclohex-3-ene-1-carbaldehyde
• +Expand

• MDL： MFCD01002088
• InChIKey： BJCRWNCKQBPGHU-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H16O/c1-7-4-9(3)10(6-11)5-8(7)2/h6,9-10H,4-5H2,1-3H3
• SMILES： CC1CC(=C(CC1C=O)C)C

Computed Properties

• Exact Mass: 152.12000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 152.120115130g/mol
• Heavy Atom Count: 11
• Complexity: 191
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.5
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• LogP: 2.56780
• PSA: 17.07000
• Boiling Point: 93°C/15mmHg(lit.)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone